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Compound of Interest

Compound Name: 2-Nitropropane

Cat. No.: B154153 Get Quote

Introduction

2-Nitropropane is a solvent utilized in various industrial applications, including coatings, inks,

and adhesives.[1] Due to its potential health risks, including being a suspected carcinogen,

monitoring workplace exposure is crucial.[2][3] This document provides detailed application

notes and protocols for the sampling and analysis of 2-nitropropane in the air, primarily based

on established methods from the National Institute for Occupational Safety and Health (NIOSH)

and the Occupational Safety and Health Administration (OSHA). These methods are intended

for use by researchers, scientists, and drug development professionals to ensure accurate and

reliable exposure monitoring.

Sampling and Analytical Method Overview
The most common approach for monitoring airborne 2-nitropropane involves drawing a known

volume of air through a solid sorbent tube to trap the analyte.[4] The sorbent is then transferred

to a vial, and the 2-nitropropane is desorbed using a suitable solvent. The resulting solution is

analyzed by Gas Chromatography with a Flame Ionization Detector (GC-FID) to determine the

mass of 2-nitropropane collected.[1]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the widely used NIOSH

and OSHA methods for 2-nitropropane exposure monitoring.
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Table 1: Sampling Parameters

Parameter
NIOSH Method
2528

OSHA Method 15 OSHA Method 46

Sampler

Glass tube with

Chromosorb 106 (100

mg front/50 mg back)

[2]

Glass tube with

pretreated

Chromosorb 106[5]

XAD-4 tube (80 mg/40

mg)[6]

Recommended Air

Volume
0.1 to 2 L[2] 2 L[5] 4 L[6]

Recommended Flow

Rate
0.01 to 0.05 L/min[2]

0.2 L/min (or 0.05 to

0.1 L/min for longer

sampling)[5]

0.1 L/min[6]

5% Breakthrough

Volume

10.4 L (at 10 ppm, 0.2

L/min)[7]

5 L (at 52 ppm, 82%

RH)[5]

4.8 L (at 52.6 ppm,

~80% RH, 0.1 L/min)

[8]

Table 2: Analytical Parameters
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Parameter
NIOSH Method
2528

OSHA Method 15 OSHA Method 46

Analytical Technique

Gas Chromatography,

Flame Ionization

Detector (GC-FID)[2]

Gas Chromatography,

Flame Ionization

Detector (GC-FID)[5]

Gas Chromatography,

Flame Ionization

Detector (GC-FID)[6]

Desorption Solvent 1 mL Ethyl acetate[2] 1 mL Ethyl acetate[5] Carbon disulfide[9]

Desorption Time
30 minutes with

occasional agitation[2]
Not specified Not specified

Working Range

1.4 to 27 ppm (5 to

100 mg/m³) for a 2-L

air sample[2]

0.54 to 54 ppm for a

2-L air sample[5]
Not specified

Estimated Limit of

Detection (LOD)
1 µg per sample[2]

0.27 ppm (0.98

mg/m³) for a 2-L air

sample (analytical

procedure)[5]

0.4 µg per sample (25

ppb or 91 µg/m³)[8]

Overall Precision

(SrT)
0.05[2]

0.023 (analytical

procedure only)[5]
Not specified

Accuracy ± 11.4%[2] Not specified Not specified

Bias 2.8%[2] Not specified Not specified

Experimental Workflow
The following diagram illustrates the general workflow for 2-nitropropane air sampling and

analysis.
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Caption: General workflow for 2-nitropropane air sampling and analysis.

Experimental Protocols
The following protocols are detailed methodologies based on the NIOSH 2528 method.

Protocol 1: Air Sampling
Materials:

Sampler: Glass tube (7.0 cm long, 6.0 mm OD, 4.0 mm ID) containing two sections of 60/80

mesh Chromosorb 106 (front = 100 mg; back = 50 mg) separated by a urethane foam plug

and held in place with silanized glass wool plugs.[2]

Personal sampling pump, calibrated.

Flexible tubing.

Tube tip breaker.

Procedure:

Immediately before sampling, break the ends of the sorbent tube to provide an opening of at

least half the internal diameter of the tube.[2]
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Connect the sorbent tube to the personal sampling pump with flexible tubing, ensuring the

backup section (smaller sorbent section) is positioned nearest the pump.

Position the sampling tube vertically on the employee's breathing zone.

Sample at an accurately known flow rate between 0.01 and 0.05 L/min for a total sample

size of 0.1 to 2 L.[2]

After sampling, cap the tubes with the provided plastic caps and label them with a unique

identifier.

Prepare at least two to ten field blanks per set by breaking the ends of sorbent tubes and

immediately capping them without drawing air through.[2]

Pack the samples and field blanks securely for shipment to the laboratory.

Protocol 2: Sample Preparation and Analysis
Materials:

2-Nitropropane, chromatographic quality.[2]

Ethyl acetate, chromatographic quality.[2]

Volumetric flasks (10 mL).

Pipettes.

Vials with polytetrafluoroethylene-lined caps.

Gas chromatograph equipped with a flame ionization detector (GC-FID).

GC column: 6-m x 4-mm ID stainless steel, packed with 10% FFAP on 80/100 mesh

Chromosorb WHP.[2]

Procedure:

Sample Preparation:
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Carefully remove the front and back sorbent sections from the sampler tube and place them

into separate, labeled vials. Discard the glass wool and foam plugs.[2]

Pipette 1.0 mL of ethyl acetate into each vial.[2]

Cap each vial securely.

Allow the vials to stand for 30 minutes with occasional agitation to ensure complete

desorption of the 2-nitropropane.[2]

Standard Preparation:

Prepare a stock solution of 2-nitropropane in ethyl acetate. For example, add a known

mass of 2-nitropropane to a 10-mL volumetric flask and dilute to the mark with ethyl

acetate.[2]

Prepare a series of working standards by making serial dilutions of the stock solution with

ethyl acetate. The concentration of the working standards should bracket the expected

concentration range of the samples.[2]

GC-FID Analysis:

Set up the GC-FID system according to the manufacturer's recommendations and the

following conditions:

Injector Temperature: 190 °C[2]

Detector Temperature: 200 °C[2]

Column Temperature: 90 °C[2]

Carrier Gas (Helium or Nitrogen) Flow Rate: 20 mL/min[2]

Inject a 5 µL aliquot of the sample solution into the GC-FID. The solvent flush technique or

an autosampler can be used for injection.[2]

Analyze the working standards and field blanks in the same manner as the samples.
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Measure the peak area of the 2-nitropropane peak.

Calculations:

Prepare a calibration graph by plotting the peak area of the standards versus their

concentration (in µg/mL).

Determine the concentration of 2-nitropropane in the sample and blank solutions from the

calibration curve.

Calculate the mass of 2-nitropropane in each sample by subtracting the mass found in the

blank from the mass found in the sample.

The concentration of 2-nitropropane in the air is calculated using the following formula:

C (mg/m³) = (M / V) * 1000

Where:

C = Concentration of 2-nitropropane in the air

M = Mass of 2-nitropropane in the sample (in mg)

V = Volume of air sampled (in L)

Safety Precautions
2-Nitropropane is a suspected human carcinogen and should be handled with extreme

caution in a well-ventilated fume hood.[3]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Ethyl acetate is a flammable liquid; handle it away from ignition sources.

All laboratory procedures should be performed by trained personnel in a controlled

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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